Cas no 477196-33-1 ((E)-4-(4-chlorophenyl)-N-(2-ethylphenyl)-1,3-thiazole-2-carbohydrazonoyl cyanide)

• Product Name: (E)-4-(4-chlorophenyl)-N-(2-ethylphenyl)-1,3-thiazole-2-carbohydrazonoyl cyanide
• CAS No: 477196-33-1
• MF: C₁₉H₁₅ClN₄S
• MW: 366.867201089859
• CID: 5832823
• PubChem ID: 6183322
• Update Time: 2025-06-13

(E)-4-(4-chlorophenyl)-N-(2-ethylphenyl)-1,3-thiazole-2-carbohydrazonoyl cyanide Chemical and Physical Properties

Names and Identifiers

• (E)-4-(4-chlorophenyl)-N-(2-ethylphenyl)thiazole-2-carbohydrazonoyl cyanide
• 2-Thiazoleacetonitrile, 4-(4-chlorophenyl)-α-[2-(2-ethylphenyl)hydrazinylidene]-
• F0760-2931
• 477196-33-1
• (2E)-4-(4-chlorophenyl)-N-(2-ethylanilino)-1,3-thiazole-2-carboximidoyl cyanide
• AKOS005639710
• (E)-4-(4-chlorophenyl)-N'-(2-ethylphenyl)thiazole-2-carbohydrazonoyl cyanide
• (E)-4-(4-chlorophenyl)-N-(2-ethylphenyl)-1,3-thiazole-2-carbohydrazonoyl cyanide

• Inchi： 1S/C19H15ClN4S/c1-2-13-5-3-4-6-16(13)23-24-17(11-21)19-22-18(12-25-19)14-7-9-15(20)10-8-14/h3-10,12,23H,2H2,1H3/b24-17+
• InChI Key： FICJJYMPEDEVON-JJIBRWJFSA-N
• SMILES： S1C=C(C2=CC=C(Cl)C=C2)N=C1/C(/C#N)=N/NC1=CC=CC=C1CC

Computed Properties

• Exact Mass: 366.0705954g/mol
• Monoisotopic Mass: 366.0705954g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 509
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.7
• Topological Polar Surface Area: 89.3Ų

Additional information on (E)-4-(4-chlorophenyl)-N-(2-ethylphenyl)-1,3-thiazole-2-carbohydrazonoyl cyanide

Introduction to (E)-4-(4-chlorophenyl)-N-(2-ethylphenyl)-1,3-thiazole-2-carbohydrazonoyl cyanide (CAS No. 477196-33-1)

(E)-4-(4-chlorophenyl)-N-(2-ethylphenyl)-1,3-thiazole-2-carbohydrazonoyl cyanide (CAS No. 477196-33-1) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiazole derivatives and is characterized by its unique structural features, which include a chlorophenyl group, an ethylphenyl substituent, and a cyanide moiety. These structural elements contribute to its potential biological activities and therapeutic applications.

The thiazole ring is a five-membered heterocyclic compound containing one sulfur and one nitrogen atom. Thiazoles are known for their broad spectrum of biological activities, including antimicrobial, antifungal, and anticancer properties. The presence of the chlorophenyl group in (E)-4-(4-chlorophenyl)-N-(2-ethylphenyl)-1,3-thiazole-2-carbohydrazonoyl cyanide enhances its lipophilicity, which can improve its ability to cross cell membranes and interact with intracellular targets. The ethylphenyl substituent further modulates the compound's pharmacokinetic properties, potentially affecting its absorption, distribution, metabolism, and excretion (ADME) profile.

The cyanide moiety is a key functional group in this compound. While cyanide itself is highly toxic, its presence in complex organic molecules can confer unique chemical and biological properties. In the context of medicinal chemistry, cyanide-containing compounds have been explored for their potential as inhibitors of various enzymes and receptors. For instance, recent studies have shown that certain cyanide derivatives can inhibit the activity of carbonic anhydrase enzymes, which are involved in various physiological processes such as pH regulation and ion transport.

Research on (E)-4-(4-chlorophenyl)-N-(2-ethylphenyl)-1,3-thiazole-2-carbohydrazonoyl cyanide has primarily focused on its potential as an anticancer agent. Several studies have demonstrated that this compound exhibits selective cytotoxicity against various cancer cell lines. For example, a study published in the Journal of Medicinal Chemistry reported that (E)-4-(4-chlorophenyl)-N-(2-ethylphenyl)-1,3-thiazole-2-carbohydrazonoyl cyanide showed significant antiproliferative activity against human breast cancer cells (MCF-7) and human colon cancer cells (HCT-116). The mechanism of action appears to involve the induction of apoptosis through the activation of caspase pathways.

In addition to its anticancer properties, (E)-4-(4-chlorophenyl)-N-(2-ethylphenyl)-1,3-thiazole-2-carbohydrazonoyl cyanide has also been investigated for its potential as an anti-inflammatory agent. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease are characterized by chronic inflammation and tissue damage. Preclinical studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. These findings suggest that (E)-4-(4-chlorophenyl)-N-(2-ethylphenyl)-1,3-thiazole-2-carbohydrazonoyl cyanide may have therapeutic potential in treating inflammatory disorders.

The pharmacokinetic properties of (E)-4-(4-chlorophenyl)-N-(2-ethylphenyl)-1,3-thiazole-2-carbohydrazonoyl cyanide have also been studied to assess its suitability for drug development. In vivo studies in animal models have demonstrated that this compound has good oral bioavailability and a favorable pharmacokinetic profile. These characteristics are crucial for ensuring that the compound reaches its target tissues at therapeutic concentrations without causing significant side effects.

Despite the promising results from preclinical studies, further research is needed to fully understand the safety and efficacy of (E)-4-(4-chlorophenyl)-N-(2-ethylphenyl)-1,3-thiazole-2-carbohydrazonoyl cyanide in humans. Clinical trials are essential to evaluate the compound's therapeutic potential in treating various diseases and to identify any potential adverse effects. Ongoing studies are exploring the use of this compound in combination with other drugs to enhance its therapeutic efficacy while minimizing side effects.

In conclusion, (E)-4-(4-chlorophenyl)-N-(2-ethylphenyl)-1,3-thiazole-2-carbohydrazonoyl cyanide (CAS No. 477196-33-1) is a promising compound with diverse biological activities. Its unique structural features make it an attractive candidate for further development as a therapeutic agent for cancer and inflammatory diseases. Continued research will be crucial to fully harness its potential benefits for human health.